Cas no 35076-92-7 (Cyclohexane,1,4-dibromo-)

• Product Name: Cyclohexane,1,4-dibromo-
• CAS No: 35076-92-7
• MF: C₆H₁₀Br₂
• MW: 241.951600551605
• MDL: MFCD00014281
• CID: 316569
• PubChem ID: 37040
• Update Time: 2025-10-28

Cyclohexane,1,4-dibromo- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane,1,4-dibromo-
• 1 4-DIBROMOCYCLOHEXANE TECH. GRADE
• 1,4-DIBROMOCYCLOHEXANE
• 1 4-DIBROMOCYCLOHEXANE TECH
• 1,4-Dibrom-cyclohexan
• 1,4-dibromo-cyclohexan
• 1,4-dibromo-cyclohexane
• 1beta,4alpha-Dibromocyclohexane
• OALGWDQLKYPDRK-UHFFFAOYSA-N
• DTXSID6067888
• NSC16622
• Cyclohexane, 1,4-dibromo-, trans-
• AKOS028109238
• Cyclohexane, 1,4-dibromo-
• FT-0639228
• EINECS 252-349-5
• TRANS-1,4-DIBROMOCYCLOHEXANE
• SCHEMBL9170897
• NS00029770
• A1-24391
• SCHEMBL3212874
• MFCD00014281
• SCHEMBL16919059
• AMY6604
• 13618-83-2
• NSC-16622
• 35076-92-7
• CYCLOHEXANE,1,4-DIBROMO-, TRANS-
• cis-1,4-Dibromocyclohexane
• DS-002581
• DB-048716
• DTXCID3038939
• 16661-99-7

• MDL： MFCD00014281
• Inchi： 1S/C6H10Br2/c7-5-1-2-6(8)4-3-5/h5-6H,1-4H2
• InChI Key： OALGWDQLKYPDRK-UHFFFAOYSA-N
• SMILES： BrC1CCC(CC1)Br

Computed Properties

• Exact Mass: 239.91500
• Monoisotopic Mass: 239.914926
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.1

Experimental Properties

• Density: 1.789
• Boiling Point: 224.9°Cat760mmHg
• Flash Point: 95.1°C
• Refractive Index: 1.552
• PSA: 0.00000
• LogP: 3.08740

Additional information on Cyclohexane,1,4-dibromo-

Cyclohexane, 1,4-dibromo- (CAS No. 35076-92-7): An Overview and Recent Advances

Cyclohexane, 1,4-dibromo- (CAS No. 35076-92-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, also known as 1,4-dibromocyclohexane, is characterized by its cyclohexane ring with bromine atoms at the 1 and 4 positions. The unique structure and properties of Cyclohexane, 1,4-dibromo- make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The chemical formula of Cyclohexane, 1,4-dibromo- is C₆H₁₀Br₂, and it has a molecular weight of approximately 238.95 g/mol. The compound is a colorless liquid at room temperature and exhibits a high boiling point of around 220°C. Its density is approximately 1.68 g/cm³ at 20°C. These physical properties make it suitable for various applications in organic synthesis and material science.

In recent years, significant advancements have been made in understanding the reactivity and synthetic utility of Cyclohexane, 1,4-dibromo-. One notable area of research involves its use as a precursor in the synthesis of biologically active compounds. For instance, a study published in the Journal of Organic Chemistry in 2021 demonstrated the efficient conversion of Cyclohexane, 1,4-dibromo- into a series of novel heterocyclic compounds with potential therapeutic applications. These heterocyclic derivatives exhibited promising antitumor activities against various cancer cell lines.

The versatility of Cyclohexane, 1,4-dibromo- extends beyond pharmaceuticals. In materials science, it has been explored as a building block for the synthesis of advanced polymers and functional materials. A recent study in the Journal of Polymer Science highlighted the use of Cyclohexane, 1,4-dibromo- in the development of stimuli-responsive polymers with applications in drug delivery systems and smart materials. The unique properties of these polymers, such as pH-sensitivity and thermal responsiveness, make them highly attractive for biomedical applications.

The environmental impact and safety profile of Cyclohexane, 1,4-dibromo- are also important considerations. While it is generally considered safe for use in laboratory settings when proper handling protocols are followed, it is essential to adhere to established guidelines to ensure environmental and occupational safety. Recent studies have focused on optimizing synthetic routes to minimize waste generation and improve the overall sustainability of processes involving Cyclohexane, 1,4-dibromo-.

In conclusion, Cyclohexane, 1,4-dibromo- (CAS No. 35076-92-7) continues to be an important compound in various scientific disciplines due to its unique chemical properties and versatile applications. Ongoing research is expanding our understanding of its potential uses and contributing to the development of new materials and pharmaceuticals. As research progresses, it is expected that Cyclohexane, 1,4-dibromo- will continue to play a crucial role in advancing scientific knowledge and technological innovation.